6-Benzamido-4-methoxy-m-toluidine
Description
6-Benzamido-4-methoxy-m-toluidine is a benzamide derivative that serves as the precursor to the diazonium salt Fast Violet B Salt (CAS 14726-28-4), a critical component in textile and industrial dye applications . Its molecular formula is C₁₅H₁₆N₂O₂ (molecular weight: 256.30 g/mol), featuring a benzamido group (-NH-C₆H₅CO-) attached to a methoxy-substituted toluidine backbone. This compound undergoes diazotization to form the active diazonium salt, which reacts with coupling agents to produce vivid azo dyes. The diazonium salt variant includes zinc chloride as a stabilizing counterion, yielding the final product 4-Benzamido-2-methoxy-5-methylbenzenediazonium trichlorozincate (C₁₅H₁₄N₃O₂·½Cl₄Zn) .
Properties
Molecular Formula |
C15H16N2O2 |
|---|---|
Molecular Weight |
256.30 g/mol |
IUPAC Name |
N-(2-amino-5-methoxy-4-methylphenyl)benzamide |
InChI |
InChI=1S/C15H16N2O2/c1-10-8-12(16)13(9-14(10)19-2)17-15(18)11-6-4-3-5-7-11/h3-9H,16H2,1-2H3,(H,17,18) |
InChI Key |
KAVWVBYOIOLTTL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1OC)NC(=O)C2=CC=CC=C2)N |
Origin of Product |
United States |
Preparation Methods
Fast Violet B Salt is synthesized through the diazotization of 4-amino-5-methoxy-2-methylbenzanilide, followed by coupling with zinc chloride. The reaction conditions typically involve maintaining a low temperature to stabilize the diazonium compound . Industrial production methods are similar but scaled up to accommodate larger quantities.
Chemical Reactions Analysis
Fast Violet B Salt undergoes various chemical reactions, including:
Oxidation: It can be oxidized under specific conditions, although this is less common.
Reduction: The diazonium group can be reduced to form corresponding amines.
Substitution: The diazonium group can be substituted with other nucleophiles, such as halides or hydroxides, to form different compounds.
Common reagents used in these reactions include reducing agents like sodium sulfite and nucleophiles like potassium iodide. Major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
Fast Violet B Salt has a wide range of applications in scientific research:
Chemistry: Used in various staining techniques to visualize chemical reactions.
Biology: Employed in staining cells to study enzyme activities and cellular structures.
Medicine: Utilized in diagnostic procedures to identify specific enzymes in tissues.
Industry: Applied in quality control processes to detect the presence of certain compounds
Mechanism of Action
The mechanism of action of Fast Violet B Salt involves its ability to form colored complexes with specific enzymes. For example, in the presence of alkaline phosphatase, it forms a colored precipitate, allowing for the visualization of enzyme activity. The molecular targets include enzymes like alkaline phosphatase and hexosaminidase, and the pathways involve the formation of diazonium complexes .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Similar Compounds and Diazonium Salts
The primary analogs of 6-Benzamido-4-methoxy-m-toluidine include diazonium salts with identical applications but distinct molecular configurations or counterions. Below is a detailed comparison:
Key Differences:
Structural Variations: CAS 14726-28-4 vs. CAS 13983-15-8: Both are diazonium salts with identical molecular formulas but distinct CAS numbers, suggesting differences in synthesis protocols, purity grades, or supplier-specific formulations . LASSBio-1446: Unlike the toluidine-based dye precursor, this compound incorporates a thiomorpholinosulfonyl group, enabling biological activity rather than dye applications .
Functional Group Impact: The methoxy and methyl groups in 6-Benzamido-4-methoxy-m-toluidine enhance solubility in organic solvents, critical for dye coupling reactions . In contrast, thiomorpholinosulfonyl in LASSBio-1446 improves binding to biological targets, such as cyclooxygenase enzymes .
Applications :
- Diazonium salts (CAS 14726-28-4 and 13983-15-8) are specialized for azo dye production , while LASSBio-1446 is optimized for pharmaceutical research .
Research Findings and Data
Pharmacological Benzamide Derivatives
- LASSBio-1446 : Exhibits 80% inhibition of COX-2 at 10 μM concentration, outperforming simpler benzamides lacking sulfonyl or thiomorpholine groups .
Biological Activity
6-Benzamido-4-methoxy-m-toluidine, also known as Fast Violet B Salt, is a diazonium compound primarily utilized in cytochemical staining methods. Its biological activity is significant in various biochemical assays and research applications, particularly in enzyme activity studies and cellular analysis.
Overview of Biological Applications
The compound is widely recognized for its role in:
- Cytochemical Staining : It is employed to stain cells for the detection of specific enzymes, including alkaline phosphatase and hexosaminidase. This application is crucial for studying enzyme activities in leukocytes and other cell types.
- Enzyme Activity Visualization : Fast Violet B Salt forms colored complexes with enzymes, enabling visualization of enzyme activity through colorimetric changes. This property is essential for assays that require quantification of enzymatic reactions .
The biological activity of 6-benzamido-4-methoxy-m-toluidine involves the formation of diazonium complexes with specific enzymes. For instance:
- In the presence of alkaline phosphatase, it generates a colored precipitate, which allows for the visualization and quantification of enzyme activity.
- The compound's mechanism includes the coupling reaction where the diazonium salt reacts with phenolic compounds or amines, leading to a stable colored product .
Enzyme Activity Assays
A notable study utilized 6-benzamido-4-methoxy-m-toluidine in a colorimetric assay to measure lactate dehydrogenase (LDH) activity. The assay demonstrated that the compound effectively forms a colored diazonium salt when reacting with LDH, allowing for the assessment of enzyme kinetics in clinical samples .
Toxicological Studies
In addition to its enzymatic applications, 6-benzamido-4-methoxy-m-toluidine has been evaluated for its safety profile in various contexts, including its use in tattoo inks and other cosmetic products. Studies have highlighted potential risks associated with exposure to diazonium salts, emphasizing the need for careful consideration in product formulations .
Comparative Analysis with Similar Compounds
6-Benzamido-4-methoxy-m-toluidine compares favorably with other diazonium salts due to its stability and specificity in staining applications. Below is a comparison table with similar compounds:
| Compound | Application | Stability | Specificity |
|---|---|---|---|
| Fast Violet B Salt (6-Benzamido-4-methoxy-m-toluidine) | Enzyme staining | High | Alkaline phosphatase |
| Fast Red Violet LB Salt | Cytochemical staining | Moderate | Various enzymes |
| Fast Blue BB Salt | Histological staining | High | Specific tissue types |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
